Cas no 2229076-01-9 (3-(2-tert-butylphenyl)-2,2-difluoropropan-1-amine)

• Product Name: 3-(2-tert-butylphenyl)-2,2-difluoropropan-1-amine
• CAS No: 2229076-01-9
• MF: C₁₃H₁₉F₂N
• MW: 227.293470621109
• CID: 5862493
• PubChem ID: 165854578
• Update Time: 2025-07-19

3-(2-tert-butylphenyl)-2,2-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-tert-butylphenyl)-2,2-difluoropropan-1-amine
• 2229076-01-9
• EN300-1972549

• Inchi： 1S/C13H19F2N/c1-12(2,3)11-7-5-4-6-10(11)8-13(14,15)9-16/h4-7H,8-9,16H2,1-3H3
• InChI Key： BHNWIEDRVYSVLE-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1C=CC=CC=1C(C)(C)C)F

Computed Properties

• Exact Mass: 227.14855593g/mol
• Monoisotopic Mass: 227.14855593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-tert-butylphenyl)-2,2-difluoropropan-1-amine

Professional Introduction to Compound with CAS No. 2229076-01-9 and Product Name: 3-(2-tert-butylphenyl)-2,2-difluoropropan-1-amine

The compound with the CAS number 2229076-01-9 and the product name 3-(2-tert-butylphenyl)-2,2-difluoropropan-1-amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in various scientific domains, particularly in medicinal chemistry and drug development. The molecular structure of this compound includes a tert-butylphenyl moiety and a difluoropropan-1-amine backbone, which contribute to its distinctive chemical properties and reactivity.

In recent years, the exploration of fluorinated compounds has become increasingly prominent due to their enhanced metabolic stability, lipophilicity, and binding affinity. The presence of two fluorine atoms in the difluoropropan-1-amine part of the molecule imparts unique electronic and steric effects that can modulate the biological activity of the compound. This has led to extensive research into fluorinated derivatives as potential pharmacophores in drug design. The 3-(2-tert-butylphenyl) group further influences the compound's interactions with biological targets by providing a bulky, hydrophobic surface that can affect binding kinetics and thermodynamics.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. The combination of a fluorinated amine group with a tert-butylphenyl substituent creates a scaffold that is amenable to further functionalization, allowing for the synthesis of a diverse library of derivatives. These derivatives can be screened for various biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The structural motif of 3-(2-tert-butylphenyl)-2,2-difluoropropan-1-amine has been investigated in several preclinical studies, where it has shown promise as a lead compound for drug discovery.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacological properties of such compounds. Molecular modeling techniques have been employed to understand how the tert-butylphenyl and difluoropropan-1-amine groups interact with biological targets at the molecular level. These studies have revealed that the fluorine atoms play a crucial role in stabilizing the binding interactions by participating in halogen bonding and dipole-dipole interactions. Additionally, the bulky tert-butyl group can help to optimize the binding orientation by creating steric hindrance that prevents non-specific interactions.

The synthesis of 3-(2-tert-butylphenyl)-2,2-difluoropropan-1-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been utilized to construct the desired molecular framework efficiently. The use of these modern synthetic approaches not only simplifies the synthesis but also allows for greater flexibility in modifying the structure for tailored biological activities.

In conclusion, the compound with CAS number 2229076-01-9 and product name 3-(2-tert-butylphenyl)-2,2-difluoropropan-1-amine represents a promising candidate for further research and development in pharmaceuticals. Its unique structural features and demonstrated potential in modulating biological targets make it an attractive scaffold for designing novel therapeutic agents. As research continues to uncover new applications for fluorinated compounds, this molecule is likely to play an important role in future drug discovery efforts.